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Compound of Interest

Compound Name: 1-Bromo-1-butene

Cat. No.: B1587848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available thermochemical data for the

cis and trans isomers of 1-bromo-1-butene. The information presented is crucial for

understanding the relative stabilities and energetic properties of these compounds, which is

essential for reaction design, process optimization, and computational modeling in various

research and development applications, including drug development.

Core Thermochemical Data
The following table summarizes the key experimental thermochemical data for the gas-phase

isomers of 1-bromo-1-butene at standard conditions (298.15 K and 1 atm), unless otherwise

specified.

Thermochemical
Property

cis-1-Bromo-1-
butene

trans-1-Bromo-1-
butene

Units

Enthalpy of

Isomerization (ΔisoH°)
- -1.46[1] kJ/mol

Enthalpy of

Vaporization (ΔvapH)
35.1 (at 295 K)[2] 36.1 (at 249 K)[3] kJ/mol
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Note: The enthalpy of isomerization refers to the reaction: trans-1-Bromo-1-butene (g) ⇌ cis-

1-Bromo-1-butene (g). A negative value indicates that the cis isomer is enthalpically more

stable in the gas phase.[1] Unfortunately, comprehensive experimental data for the standard

enthalpy of formation (ΔfH°), standard molar entropy (S°), and molar heat capacity (Cp) for

each isomer are not readily available in the public domain.

Experimental Protocols
The primary experimental value available, the enthalpy of isomerization, was determined by

studying the chemical equilibrium between the cis and trans isomers.

Equilibrium Isomerization Studies (Eqk Method)
The enthalpy of isomerization of 1-bromo-1-butene was determined by Sharonov, Rozhnov, et

al. in 1975 through equilibrium studies in the gas phase.[1] While the full experimental text is

not widely accessible, the general methodology for such "Eqk" studies involves the following

key steps:

Sample Preparation: A mixture of the cis and trans isomers of 1-bromo-1-butene is

prepared.

Equilibration: The gaseous mixture is introduced into a reactor and heated to a specific

temperature. The mixture is allowed to reach chemical equilibrium, where the rates of the

forward (trans to cis) and reverse (cis to trans) reactions are equal. This is often facilitated by

a catalyst.

Sampling and Analysis: Once equilibrium is established, a sample of the gas mixture is

extracted and rapidly quenched to prevent further reaction. The composition of the mixture

(i.e., the relative concentrations of the cis and trans isomers) is then determined, typically

using gas chromatography (GC).

Equilibrium Constant Calculation: The equilibrium constant (Keq) at that temperature is

calculated from the concentrations of the isomers.

Van't Hoff Equation: Steps 2-4 are repeated at several different temperatures. The enthalpy

of reaction (ΔrH°) is then determined from the Van't Hoff equation, which relates the change

in the equilibrium constant to the change in temperature:
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d(ln Keq)/dT = ΔrH° / RT2

A plot of ln Keq versus 1/T yields a straight line with a slope of -ΔrH°/R, from which the

enthalpy of isomerization can be calculated.

Isomerization Pathway and Energetics
The relationship between the two isomers and the energy change associated with their

interconversion is a fundamental aspect of their chemistry.

Isomerization of 1-Bromo-1-butene

trans-1-Bromo-1-butene

cis-1-Bromo-1-butene

 Isomerization 
 ΔH° = -1.46 kJ/mol

 Isomerization 
 ΔH° = +1.46 kJ/mol

Click to download full resolution via product page

Caption: Energy relationship between trans- and cis-1-bromo-1-butene.

Logical Workflow for Thermochemical Data
Determination
The determination of thermochemical data for isomers like 1-bromo-1-butene typically follows

a logical workflow that combines experimental measurements and theoretical calculations.
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Workflow for Thermochemical Data Determination

Experimental Methods Computational Methods

Derived Thermochemical Data

Calorimetry 
 (Combustion, Solution)

ΔfH° 
 (Enthalpy of Formation)

Equilibrium Studies 
 (Isomerization)

Spectroscopy 
 (IR, Raman)

S° 
 (Entropy)

Cp 
 (Heat Capacity)

Ab Initio Calculations 
 (e.g., G3, CBS-QB3)

Density Functional Theory 
 (DFT)

ΔfG° 
 (Gibbs Free Energy)

Click to download full resolution via product page

Caption: General workflow for obtaining thermochemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587848#thermochemical-data-for-1-bromo-1-
butene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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